3-(4-fluorophenyl)-1-(2-oxo-2-(piperidin-1-yl)ethyl)benzofuro[3,2-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 3-(4-fluorophenyl)-1-(2-oxo-2-piperidin-1-ylethyl)-[1]benzofuro[3,2-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C23H20FN3O4/c24-15-8-10-16(11-9-15)27-22(29)21-20(17-6-2-3-7-18(17)31-21)26(23(27)30)14-19(28)25-12-4-1-5-13-25/h2-3,6-11H,1,4-5,12-14H2
• InChI Key: GCWRISLOSRUQHL-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)CN2C3=C(C(=O)N(C2=O)C4=CC=C(C=C4)F)OC5=CC=CC=C53
• Molecular Formula: C23H20FN3O4
• Molecular Weight: 421.4 g/mol

Description

3-(4-fluorophenyl)-1-(2-oxo-2-(piperidin-1-yl)ethyl)benzofuro[3,2-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C23H20FN3O4 and its molecular weight is 421.428. The purity is usually 95%.
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Scientific Research Applications

Antagonist Activity and Neuroleptic Potential

Compounds with similar structures have been synthesized and evaluated for their pharmacological properties, including antagonist activity against specific receptors and potential neuroleptic (antipsychotic) effects. For instance, studies on bicyclic 1,2,4-triazol-3(2H)-one and 1,3,5-triazine-2,4(3H)-dione derivatives, featuring structural motifs related to the target compound, have shown significant 5-HT2 antagonist activity. These findings suggest potential applications in the development of treatments for disorders associated with serotonin, such as depression and schizophrenia (Watanabe et al., 1992).

Herbicidal Activity and Agricultural Applications

Another area of research has focused on the synthesis and evaluation of compounds for herbicidal activity, indicating potential applications in agriculture. For example, novel pyrido[2,3-d]pyrimidine-2,4-dione-benzoxazinone hybrids have been designed as protoporphyrinogen oxidase inhibitors, showing promising herbicidal activities. This suggests that similar structures, including our compound of interest, might be explored for their utility in developing new herbicides (Wang et al., 2017).

Antimicrobial and Antituberculosis Activity

Research into the antimicrobial and antituberculosis potential of related compounds has revealed promising applications. For instance, spiro-piperidin-4-ones synthesized through an atom-economic and stereoselective process showed significant in vitro and in vivo activity against Mycobacterium tuberculosis. Such studies underscore the potential of structurally related compounds in the development of new antimicrobial agents, particularly against tuberculosis (Kumar et al., 2008).